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Bezuclastinib Treatment Discontinuation Rates

Discontinuation

Trial . Treatment Primary Reason
Phase Condition . Rate due to . . .

Name Regimen for Discontinuation

TRAEs
PEAK[1] 3 GIST (2nd-line) Bezuclastinib 7.4% Various treatment-
[2] [3] + Sunitinib related adverse
events
SUMMIT 2 Non-Advanced Bezuclastinib 5.9% Elevated ALT/AST
[4] 5] Systemic Monotherapy (Liver Enzymes)

Mastocytosis

APEX 2 Advanced Bezuclastinib 6% Elevated ALT/AST;
(Part 1) Systemic Monotherapy Drug-Induced Liver
[6] Mastocytosis Injury

(AdvSM)

Management Protocols for Adverse Events

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s9102742?utm_src=pdf-body
https://www.smolecule.com/products/s9102742?utm_src=pdf-interest
https://www.smolecule.com/products/s9102742?utm_src=pdf-body
https://investors.cogentbio.com/news-releases/news-release-details/cogent-biosciences-reports-positive-results-bezuclastinib-peak
https://www.appliedclinicaltrialsonline.com/view/bezuclastinib-sunitinib-achieves-strong-pfs-benefit-peak-trial-imatinib-resistant-gist
https://www.onclive.com/view/bezuclastinib-plus-sunitinib-shows-pfs-benefit-in-second-line-gist
https://www.onclive.com/view/fda-awards-breakthrough-therapy-designation-to-bezuclastinib-for-non-advanced-systemic-mastocytosis
https://www.oncologypipeline.com/apexonco/safety-remains-key-metric-cogent
https://ash.confex.com/ash/2024/webprogram/Paper193678.html
https://www.smolecule.com/products/s9102742?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

The consistent focus across trials is the management of liver enzyme elevations (increases in ALT/AST). The

following protocol, synthesized from the trial results, outlines a standard management approach.

Hepatic Adverse Event Management

Routine Monitoring:
Liver Function Tests (LFTs)

Detected Detected

Grade 3 Elevation

Grade 1-2 Elevation (>5x ULN)

Manage

Rare cases

Most cases \ (1 5’5 goy)

e.g., Discontinuation

Transient & Reversible due to TRAES

Click to download full resolution via product page

Detailed Methodologies from Clinical Trials

The management strategy above is supported by specific findings from the trials:
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e PEAK Trial (GIST): Hepatic adverse events were primarily transient laboratory abnormalities.
Elevations in ALT/AST led to bezuclastinib dose reductions in 12.7% of patients on the
combination therapy, but discontinuation was uncommon. All Grade 3 elevations resolved with
management, and no Grade 4 events were reported [1] [3].

e SUMMIT Trial (NonAdvSM): Hepatic events were characterized as transient, reversible, low-grade,
non-serious, and asymptomatic. All treatment discontinuations (5.9%) were due to elevated ALT/AST
levels, and these cases resolved fully [4] [5].

e APEX Trial (AdvSM): The most common treatment-related adverse events included increased
ALT/AST (28% all grades, 6% grade =3). Discontinuation due to TRAEs was 6%, with specific cases
attributed to Grade 3 drug-induced liver injury and Grade 3 ALT/AST increase [6].

Frequently Asked Questions (FAQSs)

Q1: What is the overall safety profile of bezuclastinib in combination with sunitinib? In the PEAK trial,
the bezuclastinib-sunitinib combination was generally well-tolerated, with a safety profile comparable to
that of sunitinib monotherapy. No unique risks were identified with the combination. Common Grade 3+

adverse events included hypertension, neutropenia, and increased ALT/AST [1] [2] [7].

Q2: Are there any specific warnings for hepatic toxicity with bezuclastinib? While no Hy's Law cases
were reported in the cited trials, elevations in liver enzymes (ALT/AST) are a recognized class effect and the
primary driver of treatment discontinuation in bezuclastinib clinical trials. Proactive monitoring, as outlined

in the protocol above, is therefore a critical component of patient management [5].

Q3: What are the upcoming regulatory milestones for bezuclastinib? Cogent Biosciences has announced

plans to submit a New Drug Application (NDA) to the U.S. FDA for bezuclastinib in:

¢ Non-Advanced Systemic Mastocytosis by the end of 2025 [1] [4].
e GIST (in combination with sunitinib) in the first half of 2026 [1] [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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